Cas no 1233955-86-6 (N-(4-Chlorobenzyl)piperidine-4-amine dihydrochloride)

• Product Name: N-(4-Chlorobenzyl)piperidine-4-amine dihydrochloride
• CAS No: 1233955-86-6
• MF: C₁₂H₁₈Cl₂N₂
• MW: 261.190721035004
• CID: 4564076
• Update Time: 2025-06-14

N-(4-Chlorobenzyl)piperidine-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Chlorobenzyl)piperidine-4-amine dihydrochloride

• Inchi： 1S/C12H17ClN2.ClH/c13-11-3-1-10(2-4-11)9-15-12-5-7-14-8-6-12;/h1-4,12,14-15H,5-9H2;1H
• InChI Key： HDJYETUBQBRJLM-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1)NC1CCNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

N-(4-Chlorobenzyl)piperidine-4-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(4-Chlorobenzyl)piperidine-4-amine dihydrochloride

Research Brief on N-(4-Chlorobenzyl)piperidine-4-amine dihydrochloride (CAS: 1233955-86-6)

N-(4-Chlorobenzyl)piperidine-4-amine dihydrochloride (CAS: 1233955-86-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine backbone and chlorobenzyl substitution, has been the subject of recent studies due to its potential applications in drug discovery and development. The following brief synthesizes the latest research findings, methodologies, and implications associated with this molecule.

Recent studies have highlighted the role of N-(4-Chlorobenzyl)piperidine-4-amine dihydrochloride as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it a promising candidate for modulating various biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. Researchers have employed computational docking studies and in vitro assays to explore its binding affinity and selectivity, revealing its potential as a scaffold for designing novel therapeutics.

One notable study published in the Journal of Medicinal Chemistry (2023) investigated the compound's efficacy as a precursor in the synthesis of sigma-1 receptor ligands. The research demonstrated that derivatives of N-(4-Chlorobenzyl)piperidine-4-amine dihydrochloride exhibited high affinity for sigma-1 receptors, which are implicated in neurodegenerative diseases and pain management. The study utilized nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography to confirm the compound's structural integrity and interactions with the target receptor.

In addition to its pharmacological potential, the compound has also been explored for its physicochemical properties. A 2022 study in the European Journal of Pharmaceutical Sciences evaluated its solubility, stability, and permeability using high-performance liquid chromatography (HPLC) and mass spectrometry. The findings indicated that the dihydrochloride salt form enhances the compound's aqueous solubility, making it more suitable for formulation in oral and injectable drug products.

Ongoing research is focused on optimizing the synthetic routes for N-(4-Chlorobenzyl)piperidine-4-amine dihydrochloride to improve yield and purity. Recent advancements in green chemistry have led to the development of catalytic methods that reduce the use of hazardous reagents and solvents. These innovations align with the pharmaceutical industry's growing emphasis on sustainable and environmentally friendly manufacturing practices.

In conclusion, N-(4-Chlorobenzyl)piperidine-4-amine dihydrochloride (CAS: 1233955-86-6) represents a promising compound with diverse applications in drug discovery. Its structural versatility, combined with its favorable physicochemical properties, positions it as a valuable tool for researchers aiming to develop new therapeutic agents. Future studies are expected to further elucidate its mechanisms of action and expand its utility in treating complex diseases.